3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide

• IUPAC Name: 3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide
• InChI: InChI=1S/C13H17N3O5/c17-11-7-15(8-12(11)18)6-5-13(19)14-9-3-1-2-4-10(9)16(20)21/h1-4,11-12,17-18H,5-8H2,(H,14,19)/t11-,12-/m0/s1
• InChI Key: RXHMSUIAWSLIFG-RYUDHWBXSA-N
• Canonical SMILES: C1C(C(CN1CCC(=O)NC2=CC=CC=C2[N+](=O)[O-])O)O
• Isomeric SMILES: C1[C@@H]([C@H](CN1CCC(=O)NC2=CC=CC=C2[N+](=O)[O-])O)O
• Molecular Formula: C13H17N3O5
• Molecular Weight: 295.29 g/mol

Description

3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide, also known as DNPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DNPP is a prodrug that is converted into a potent inhibitor of a specific protein called NLRP3 inflammasome. This protein is involved in the regulation of the immune system, and its dysregulation has been implicated in various diseases, including inflammatory disorders, metabolic diseases, and neurodegenerative disorders.

Mechanism of Action

3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide inhibits the NLRP3 inflammasome by binding to a specific site on the protein and preventing its activation. The NLRP3 inflammasome is a multiprotein complex that is involved in the activation of caspase-1, which in turn cleaves pro-IL-1β and pro-IL-18 into their active forms. By inhibiting the NLRP3 inflammasome, this compound reduces the production of IL-1β and IL-18, which are potent pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have potent anti-inflammatory effects in various disease models. In a mouse model of gout, this compound reduced the levels of IL-1β and IL-18 and prevented the development of joint inflammation. In a mouse model of rheumatoid arthritis, this compound reduced the severity of joint inflammation and bone destruction. In a mouse model of Alzheimer's disease, this compound reduced the production of amyloid beta and improved cognitive function.

Advantages and Limitations for Lab Experiments

3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide has several advantages as a research tool. It is a potent and specific inhibitor of the NLRP3 inflammasome, which makes it a valuable tool for studying the role of this protein in various disease models. However, this compound has some limitations as well. It is a prodrug that requires activation by esterases, which can complicate its use in some experimental settings. Additionally, this compound has not been extensively studied in humans, and its safety and efficacy in clinical settings are not yet fully understood.

Future Directions

There are several potential future directions for research on 3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide. One area of interest is the development of more potent and specific inhibitors of the NLRP3 inflammasome. Another area of interest is the investigation of the role of the NLRP3 inflammasome in other diseases, such as cancer and cardiovascular disease. Additionally, the safety and efficacy of this compound in humans need to be further investigated, which could pave the way for its potential use as a therapeutic agent in various diseases.

Synthesis Methods

The synthesis of 3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide involves several steps, including the protection of the amine group, the formation of the pyrrolidine ring, and the introduction of the nitrophenyl group. The final product is obtained by deprotection of the amine group. The synthesis of this compound has been described in detail in several scientific publications, and it involves the use of various reagents and solvents.

Scientific Research Applications

3-[(3S,4S)-3,4-dihydroxypyrrolidin-1-yl]-N-(2-nitrophenyl)propanamide has been extensively studied in scientific research, and its potential therapeutic applications have been investigated in various disease models. This compound has been shown to inhibit the NLRP3 inflammasome and reduce the production of pro-inflammatory cytokines, such as IL-1β and IL-18. This makes this compound a promising candidate for the treatment of inflammatory disorders, such as gout, rheumatoid arthritis, and inflammatory bowel disease.